Cas no 573-11-5 (2,3,4-Trimethoxybenzoic acid)

2,3,4-Trimethoxybenzoic acid Properties

Names and Identifiers

• 2,3,4-Trimethoxybenzoic acid
• AKOS 214-77
• RARECHEM AL BO 0027
• Benzoic acid, 2,3,4-trimethoxy-
• 2,3,4-Trimethoxybenzoic
• 2,3,4,5,6-PENTAFLUOROPHENYL 8-QUINOLINESULPHONATE
• 2,3,4-Trimethoxy-benzoesaeure
• 2,3,4-trimethoxy-benzoic acid
• 2,3,4-TriMethoxybenzoic acid 5GR
• Benzoic acid,2,3,4-trimethoxy
• trimethoxybenzoic Acid
• HZNQSWJZTWOTKM-UHFFFAOYSA-N
• Benzoic acid, trimethoxy-
• KSC265S3R
• EBD6523
• SBB057948
• CT0087
• BBL027380
• STL257458
• RL04163
• 2,3,4-T
• +Expand

• MDL： MFCD00002433
• InChIKey： HZNQSWJZTWOTKM-UHFFFAOYSA-N
• Inchi： 1S/C10H12O5/c1-13-7-5-4-6(10(11)12)8(14-2)9(7)15-3/h4-5H,1-3H3,(H,11,12)
• SMILES： O(C([H])([H])[H])C1=C(C(=O)O[H])C([H])=C([H])C(=C1OC([H])([H])[H])OC([H])([H])[H]
• BRN： 2696073

Computed Properties

• Exact Mass: 212.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 212.068473
• Heavy Atom Count: 15
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 65

Experimental Properties

• LogP: 1.41060
• PSA: 64.99000
• Refractive Index: 1.5140 (estimate)
• Boiling Point: 321℃ at 760 mmHg
• Melting Point: 100.0 to 103.0 deg-C
• Flash Point: 123.5 °C
• Color/Form: White or off white crystals
• Density: 1.3006 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters